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Compound of Interest

Compound Name: N-Cyanopivalamide

Cat. No.: B15244491 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides essential, immediate safety and logistical information for handling N-
Cyanopivalamide, including personal protective equipment (PPE) recommendations,

operational plans, and disposal procedures. The following procedural, step-by-step guidance is

designed to directly answer specific operational questions, ensuring the safe handling of this

chemical in a laboratory setting.

Hazard Summary
While a specific Safety Data Sheet (SDS) for N-Cyanopivalamide is not readily available, the

hazards can be inferred from its chemical structure, which combines a nitrile group and a

pivalamide moiety. The related compound, Cyanamide, is known to be toxic if swallowed or in

contact with skin, causes severe skin burns and eye damage, may cause an allergic skin

reaction, and is suspected of causing cancer and reproductive harm.[1] Therefore, it is prudent

to handle N-Cyanopivalamide with a high degree of caution.

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is critical to minimize exposure and ensure safety. The

following table summarizes the recommended PPE for handling N-Cyanopivalamide.
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PPE Category Specification Purpose

Hand Protection
Nitrile gloves (minimum 8-mil

thickness)

Provides a barrier against skin

contact. Nitrile offers good

resistance to a range of

chemicals.[2][3][4] Immediately

replace gloves if contaminated.

[3][4]

Eye and Face Protection
Chemical splash goggles and

a face shield

Protects against splashes and

aerosols.[5] Standard safety

glasses are not sufficient.

Body Protection
Flame-resistant lab coat, fully

buttoned

Protects skin and personal

clothing from contamination.

Respiratory Protection
Use in a certified chemical

fume hood

Engineering controls are the

primary method of respiratory

protection.[6] If a fume hood is

not available or in case of a

spill, a NIOSH-approved

respirator with cartridges

appropriate for organic vapors

and particulates should be

used.

Foot Protection Closed-toe shoes Prevents exposure from spills.

Operational Plan: Step-by-Step Handling
Procedures
Adherence to a strict operational protocol is essential for the safe handling of N-
Cyanopivalamide.

Preparation and Engineering Controls:

Always work in a well-ventilated area, preferably within a certified chemical fume hood.[6]

Ensure that a safety shower and eyewash station are readily accessible.
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Remove all unnecessary items from the work area to prevent contamination.

Donning PPE:

Before handling the chemical, put on all required PPE as outlined in the table above.

Ensure gloves are inspected for any tears or defects.

Handling and Dispensing:

Handle N-Cyanopivalamide as a solid. Avoid generating dust.

If transferring the solid, use a spatula or other appropriate tool.

For solutions, use a calibrated pipette or syringe to transfer the liquid.

During the Experiment:

Keep all containers with N-Cyanopivalamide closed when not in use.

Avoid direct contact with the chemical. If contact occurs, immediately follow first aid

procedures.

Do not eat, drink, or apply cosmetics in the laboratory.[7]

Post-Experiment:

Decontaminate the work area with an appropriate solvent.

Properly label and store any remaining N-Cyanopivalamide.

Follow the disposal plan for all waste materials.

Doffing PPE:

Remove PPE in a manner that avoids cross-contamination.[3][4] Gloves should be

removed last.

Wash hands thoroughly with soap and water after removing PPE.[7]
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Disposal Plan
All waste materials contaminated with N-Cyanopivalamide must be treated as hazardous

waste.

Solid Waste: Collect all contaminated solid waste, including gloves, bench paper, and

disposable labware, in a designated, sealed, and clearly labeled hazardous waste container.

Liquid Waste: Collect all liquid waste containing N-Cyanopivalamide in a separate, sealed,

and clearly labeled hazardous waste container. Do not mix with other waste streams unless

compatibility is confirmed.

Disposal: Arrange for the disposal of all hazardous waste through your institution's

environmental health and safety (EHS) office.

Quantitative Data for a Related Compound:
Cyanamide
As a specific SDS for N-Cyanopivalamide is unavailable, the following table presents data for

the related compound Cyanamide to provide an example of the type of information to consider.

This data should be used for illustrative purposes only.

Property Value Source

Molecular Formula CH₂N₂ PubChem

Molecular Weight 42.04 g/mol PubChem

Appearance White crystalline solid PubChem

Melting Point 44 °C PubChem

Boiling Point 140 °C (decomposes) PubChem

Solubility in Water 850 g/L PubChem

Logical Workflow for PPE Selection
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The following diagram illustrates the decision-making process for selecting the appropriate

personal protective equipment when handling N-Cyanopivalamide.

N-Cyanopivalamide PPE Selection Workflow

Hazard Assessment

PPE Selection

Operational Procedures

Start: Handling N-Cyanopivalamide

Assess Hazards:
- Toxicity (Inferred from Cyanamide)

- Physical Form (Solid/Liquid)
- Potential for Splash/Aerosol

Hand Protection:
Nitrile Gloves (min. 8-mil)

Eye/Face Protection:
Chemical Goggles & Face Shield

Body Protection:
Flame-Resistant Lab Coat

Respiratory Protection:
Work in Fume Hood

Foot Protection:
Closed-Toe Shoes

Safe Handling Procedures:
- Use Engineering Controls

- Follow SOPs

Waste Disposal:
- Segregate Hazardous Waste

- Follow EHS Guidelines

End: Procedure Complete
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Click to download full resolution via product page

Caption: PPE selection workflow for N-Cyanopivalamide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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